Cas no 1126856-38-9 (methyl 4-((2)H3)methoxybenzoate)

Methyl 4-((2)H3)methoxybenzoate is a deuterated analog of methyl 4-methoxybenzoate, where three hydrogen atoms in the methoxy group are replaced by deuterium (D). This isotopic labeling enhances the compound's utility in mass spectrometry and NMR studies, improving signal resolution and reducing interference from protonated species. Its stable isotopic incorporation makes it valuable for metabolic tracing, reaction mechanism elucidation, and pharmacokinetic research. The compound retains the chemical properties of the non-deuterated form while offering distinct advantages in analytical and synthetic applications. High isotopic purity ensures reliable results in quantitative and qualitative studies, making it a preferred choice for isotope-based investigations.
methyl 4-((2)H3)methoxybenzoate structure
1126856-38-9 structure
Product Name:methyl 4-((2)H3)methoxybenzoate
CAS No:1126856-38-9
MF:C9H10O3
MW:169.192388057709
CID:2881048
Update Time:2025-05-20

methyl 4-((2)H3)methoxybenzoate Chemical and Physical Properties

Names and Identifiers

    • methyl 4-((2)H3)methoxybenzoate
    • Inchi: 1S/C9H10O3/c1-11-8-5-3-7(4-6-8)9(10)12-2/h3-6H,1-2H3/i1D3
    • InChI Key: DDIZAANNODHTRB-FIBGUPNXSA-N
    • SMILES: O(C([2H])([2H])[2H])C1C=CC(C(=O)OC)=CC=1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 148
  • XLogP3: 2.3
  • Topological Polar Surface Area: 35.5

methyl 4-((2)H3)methoxybenzoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Tenova Pharmaceuticals
T41019-500mg
methyl 4-(methoxy-d3)benzoate
1126856-38-9 >= 95%
500mg
$290.0 2025-02-21

Additional information on methyl 4-((2)H3)methoxybenzoate

Methyl 4-((2)H3)methoxybenzoate (CAS No. 1126856-38-9): A Comprehensive Overview in Modern Chemical Research

Methyl 4-((2)H3)methoxybenzoate, identified by its CAS number 1126856-38-9, is a compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, featuring a methoxy group and a methyl ester moiety, has garnered attention due to its potential applications in the development of novel therapeutic agents and biochemical probes. The structural uniqueness of Methyl 4-((2)H3)methoxybenzoate makes it a valuable candidate for further exploration in various scientific domains.

The chemical structure of Methyl 4-((2)H3)methoxybenzoate consists of a benzoic acid backbone with a methoxy substituent at the fourth position and a methyl ester group at the carboxyl terminus. This configuration imparts specific electronic and steric properties that are highly relevant for its interaction with biological targets. The presence of the (2)H3 label suggests that this compound may be isotopically labeled, which is often employed in nuclear magnetic resonance (NMR) spectroscopy to study molecular dynamics and interactions.

In recent years, the pharmaceutical industry has seen a surge in the demand for compounds that can be used as intermediates in drug synthesis. Methyl 4-((2)H3)methoxybenzoate fits into this category, offering a versatile platform for the development of new molecules. Its methoxybenzoate core is a common scaffold in medicinal chemistry, known for its ability to modulate various biological pathways. For instance, derivatives of this compound have been investigated for their potential role in anti-inflammatory and antioxidant therapies.

One of the most compelling aspects of Methyl 4-((2)H3)methoxybenzoate is its utility in synthetic chemistry. The methoxy group can serve as a protecting group or an activating site for further functionalization, making it an invaluable building block for complex molecule construction. Researchers have leveraged this property to develop novel synthetic routes that enhance efficiency and yield in drug production processes.

The isotopic labeling with (2)H3 provides additional advantages in studying metabolic pathways and drug metabolism. Isotope-labeled compounds are frequently used in positron emission tomography (PET) imaging and other diagnostic techniques to track molecular interactions within living systems. This capability is particularly crucial in drug discovery, where understanding how a compound behaves within the body is paramount to its successful development.

Recent studies have highlighted the role of methoxybenzoate derivatives in modulating neurological disorders. The structural features of Methyl 4-((2)H3)methoxybenzoate suggest that it may interact with neurotransmitter receptors or enzymes involved in neurodegenerative diseases. Preliminary research indicates that this compound could have neuroprotective properties, making it a promising candidate for further investigation in this field.

Furthermore, the compound's potential applications extend to agrochemicals and material science. The unique chemical properties of Methyl 4-((2)H3)methoxybenzoate make it suitable for use as an intermediate in the synthesis of specialty chemicals that exhibit enhanced stability or reactivity under specific conditions. This versatility underscores its importance as a multifunctional compound with broad industrial relevance.

The synthesis of Methyl 4-((2)H3)methoxybenzoate involves multi-step organic reactions that require precise control over reaction conditions to ensure high purity and yield. Advanced synthetic methodologies, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to optimize the production process. These techniques not only improve efficiency but also minimize waste, aligning with modern green chemistry principles.

In conclusion, Methyl 4-((2)H3)methoxybenzoate (CAS No. 1126856-38-9) represents a significant advancement in chemical research with diverse applications across pharmaceuticals, diagnostics, and material science. Its unique structural features and isotopic labeling make it an invaluable tool for scientists exploring new frontiers in molecular biology and drug development. As research continues to uncover new possibilities, this compound is poised to play a pivotal role in shaping the future of chemical innovation.

Recommended suppliers
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.